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Compound of Interest |

2,2,2-trichloro-1-(4-iodo-1H-pyrrol-
Compound Name:

2-yl)ethanone
CAS No.: 72652-33-6
Cat. No.: B045718

Get Quote

Vinpocetine is a semi-synthetic derivative of vincamine, an alkaloid extracted from the

periwinkle plant (Vinca minor L.).[1] For decades, it has been a subject of significant interest in
drug development, particularly for its neuroprotective and cerebral vasodilator effects.[2]
Marketed under brand names like Cavinton, it is utilized in the treatment of cerebrovascular
disorders and cognitive impairment.[2][3]

For the drug development professional, a molecule's therapeutic potential is inextricably linked
to its physicochemical properties. These parameters govern everything from absorption,
distribution, metabolism, and excretion (ADME) to formulation stability and manufacturability.
This guide provides a deep dive into the core physicochemical characteristics of Vinpocetine,
moving beyond mere data points to explain the causality behind their experimental
determination and their strategic implications in pharmaceutical development.

Part 1: Core Physicochemical Profile of Vinpocetine

A guantitative summary of Vinpocetine's key properties provides a foundational understanding
of its behavior. This data is critical for initial screening, computational modeling, and strategic
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planning in the early phases of drug development.
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Property

Value

Significance in Drug
Development

Molecular Formula

C22H26N202

Defines the elemental
composition and is the basis
for molecular weight

calculation.[4]

Molecular Weight

350.45 g/mol

Influences diffusion rates,
membrane permeability, and

formulation calculations.[4]

Physical Appearance

White to off-white crystalline

powder

Impacts handling, formulation
choices (e.qg., solid dosage

forms), and purity assessment.

[5]L6]

Aqueous Solubility

Practically insoluble; 35.5
pg/mL (at pH 7.4)

A critical bottleneck for
bioavailability; necessitates
enabling formulation

strategies.[1][7]

Solubility in Organics

Soluble in methylene chloride,
DMSO, ethanol

Provides options for analytical
sample preparation and
potential formulation routes

(e.g., lipid-based systems).[1]

LogP (o/w)

4.1

Indicates high lipophilicity,
suggesting good membrane
permeability but potential for
poor aqueous solubility and
high protein binding.[7]

pKa (basic)

7.1

As a weak base, its ionization
state and solubility are highly
dependent on pH, impacting
absorption across the Gl tract.

[7]

Melting Point

147-153 °C (decomposes)

Important for assessing purity,

physical stability, and selecting
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manufacturing process
temperatures (e.g., hot-melt

extrusion).

Part 2: Experimental Determination & Strategic
Implications

Understanding how these values are derived is as important as the values themselves. The
following sections detail the standardized methodologies for determining Vinpocetine's critical
physicochemical properties, grounded in the authoritative OECD Guidelines for the Testing of

Chemicals.

Aqueous Solubility: The Gateway to Bioavailability

Aqueous solubility is a primary determinant of a drug's dissolution rate and subsequent
absorption. For a compound like Vinpocetine, which is classified as "practically insoluble,”
accurate measurement is the first step toward overcoming this challenge.[1] The OECD 105
guideline provides a robust framework for this determination.

The shake-flask method is a gold-standard technique for determining the water solubility of
substances and is suitable for compounds with solubilities above 10-2 g/L, though its principles

are foundational.

o Preparation of a Supersaturated Solution: An excess amount of Vinpocetine is added to a
vessel containing high-purity water (or a relevant buffer, e.g., pH 7.4 phosphate buffer to
simulate physiological conditions).

o Causality: Using an excess of the solid ensures that the resulting solution reaches its
saturation point, a prerequisite for measuring the equilibrium solubility.

o Equilibration: The vessel is sealed and agitated at a constant, controlled temperature (e.g.,
25 °C or 37 °C) for a prolonged period (typically 24-48 hours).

o Causality: Continuous agitation in a temperature-controlled environment is crucial to
achieve thermodynamic equilibrium between the undissolved solid and the dissolved
solute. A preliminary test helps determine the minimum time required to reach this state.
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» Phase Separation: The suspension is allowed to stand, and the undissolved solid is
separated from the saturated solution. This is typically achieved by centrifugation or filtration.

o Causality: It is critical to ensure no solid particulates are carried over into the sample for
analysis, as this would falsely inflate the measured concentration. A high-g-force
centrifugation is often preferred to avoid potential adsorption of the solute onto a filter
membrane.

o Quantitative Analysis: The concentration of Vinpocetine in the clear, saturated supernatant is
determined using a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

o Calculation: The solubility is reported in units such as g/L or pug/mL. The experiment should
be performed in triplicate to ensure reproducibility.
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Workflow for OECD 105 Shake-Flask Solubility Assay.

Lipophilicity (LogP): Predicting Membrane Permeability

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b045718/docs?utm_src=pdf-body-img#introduction-a-strategic-overview-of-vinpocetine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The n-octanol/water partition coefficient (P) is a measure of a drug's lipophilicity, or
"greasiness.” Expressed as LogP, it is a critical predictor of how well a drug will cross biological
membranes, like the intestinal wall and the blood-brain barrier.[6] For a neuroprotective agent
like Vinpocetine, a high LogP (4.1) is advantageous for brain penetration but correlates with its
poor aqueous solubility.[7] The HPLC method described in OECD 117 is a rapid and reliable
way to estimate LogP.

This method correlates a substance's retention time on a reverse-phase HPLC column with its
LogP.

o System Preparation: A reverse-phase HPLC system with a C18 column is used. The mobile
phase is typically a mixture of methanol and water, run under isocratic (constant
composition) conditions.

o Calibration: A series of reference compounds with known LogP values (spanning a range
that includes the expected LogP of Vinpocetine) are injected individually. Their retention
times (t_R) are recorded.

o Causality: The reference compounds establish a direct, linear relationship between
retention time on a nonpolar stationary phase and the compound's lipophilicity. More
lipophilic compounds interact more strongly with the C18 column and thus have longer
retention times.

o Dead Time Determination: The column dead time (t_0), the time it takes for an unretained
compound to pass through the column, is determined using a non-retained substance (e.g.,
thiourea).

o Capacity Factor Calculation: For each reference compound, the capacity factor (k) is
calculated using the formula: k=(t R-t 0)/t 0.

o Calibration Curve Generation: A graph of log(k) versus the known LogP for the reference
compounds is plotted. A linear regression analysis is performed to establish the calibration
equation.

o Sample Analysis: Vinpocetine is dissolved in the mobile phase and injected into the system
(in duplicate). Its retention time (t_R) is measured.
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e LogP Determination: The capacity factor (k) for Vinpocetine is calculated. Its LogP value is
then determined by interpolating its log(k) value onto the calibration curve.

1. "?Je"t reference standards Workflow for OECD 117 LogP Determination by HPLC.
with known LogP values

:
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Workflow for OECD 117 LogP Determination by HPLC.

Dissociation Constant (pKa): Understanding pH-
Dependent Behavior

The pKa is the pH at which a molecule is 50% ionized and 50% unionized. As a weak base
with a pKa of 7.1, Vinpocetine's charge state changes significantly within the physiological pH
range.[7] In the acidic environment of the stomach (pH 1-3), it will be predominantly ionized
and more soluble. In the more neutral environment of the small intestine (pH 6-7.5), the
proportion of the un-ionized, more permeable form increases. This balance is critical for

© 2026 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b045718/docs?utm_src=pdf-body-img#introduction-a-strategic-overview-of-vinpocetine
https://www.sigmaaldrich.com/US/en/product/sigma/v6383
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

absorption. The potentiometric titration method, a classic approach outlined in OECD 112, is
highly reliable for determining pKa.

This method involves monitoring the pH of a solution of the substance as a standardized acid
or base is added.

e Solution Preparation: A precise amount of Vinpocetine is dissolved in a suitable solvent (e.g.,
a water/methanol mixture for poorly soluble compounds). Carbonate-free water is essential.

o Causality: Carbon dioxide from the atmosphere can dissolve in water to form carbonic
acid, which would interfere with the titration of a weak base and lead to inaccurate results.

« Titration Setup: The solution is placed in a jacketed vessel to maintain a constant
temperature. A calibrated pH electrode is immersed in the solution, which is stirred
continuously.

« Titration: A standardized solution of a strong acid (e.g., HCI) is added incrementally using a
precision burette. After each addition, the solution is allowed to equilibrate, and the pH is
recorded.

o Causality: As the strong acid is added, it protonates the basic nitrogen atom on
Vinpocetine. The pH changes slowly at first, then rapidly near the equivalence point, and
then slowly again. This change is monitored by the pH electrode.

o Data Analysis: The pH is plotted against the volume of titrant added to generate a titration
curve.

e pKa Determination: The pKa corresponds to the pH at the half-equivalence point (the point
where half of the Vinpocetine has been neutralized by the acid). This can be determined
from the inflection point of the first derivative of the titration curve. The mean and standard
deviation are calculated from multiple measurements.
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Impact of pKa on Vinpocetine's state in the Gl tract.

Conclusion

The physicochemical properties of Vinpocetine—namely its poor aqueous solubility, high
lipophilicity, and weak basicity—define the core challenges and opportunities in its
development. A LogP of 4.1 facilitates its entry into the central nervous system, which is
essential for its therapeutic action. However, this same property contributes to a solubility of
only 35.5 pg/mL, creating significant hurdles for oral bioavailability. Its pKa of 7.1 dictates a
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complex, pH-dependent absorption profile throughout the gastrointestinal tract. A thorough,
mechanistically grounded understanding of these properties, derived from standardized
protocols like the OECD guidelines, is not merely an academic exercise. It is the foundation
upon which successful formulation strategies, robust analytical methods, and ultimately,
effective therapeutic products are built.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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